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Introduction

The NLRP3 inflammasome is a critical component of the innate immune system, playing a key
role in the response to cellular danger signals.[1][2] Its activation is a two-step process
involving a priming signal, typically initiated by pathogen-associated molecular patterns
(PAMPs) like lipopolysaccharide (LPS), and a subsequent activation signal from damage-
associated molecular patterns (DAMPS) such as extracellular ATP or nigericin.[1][3][4] This
leads to the assembly of a multi-protein complex consisting of NLRP3, the adaptor protein
ASC, and pro-caspase-1, resulting in the activation of caspase-1.[1][5][6] Active caspase-1
then cleaves pro-inflammatory cytokines pro-IL-13 and pro-IL-18 into their mature, secreted
forms.[1][5][6] Dysregulation of the NLRP3 inflammasome is implicated in a range of
inflammatory and neurodegenerative diseases.[1][2][7]

CVN293 is a potent and selective, brain-permeable inhibitor of the two-pore potassium channel
KCNK13 (also known as THIK-1), which is predominantly expressed in microglia.[8][9] KCNK13
is a key regulator of potassium (K+) efflux, a critical upstream event for NLRP3 inflammasome
activation.[8][9] By blocking KCNK13, CVN293 inhibits this K+ efflux, thereby preventing the
assembly and activation of the NLRP3 inflammasome and subsequent release of pro-
inflammatory cytokines.[9] These application notes provide detailed protocols to measure the
inhibitory effect of CVN293 on NLRP3 inflammasome activation in relevant cellular models.
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Signaling Pathways and Experimental Overview

To understand the mechanism of CVN293 and the experimental approaches to measure its
effects, it's essential to visualize the underlying biological pathways and the overall workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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